Cas no 1251671-05-2 (N-(5-chloro-2-methylphenyl)-2-{4-5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1H-imidazol-1-yl}acetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-{4-5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1H-imidazol-1-yl}acetamide
• CAS No: 1251671-05-2
• MF: C₂₁H₁₈ClN₅O₃
• MW: 423.852323055267
• CID: 6537426
• Update Time: 2025-10-29

N-(5-chloro-2-methylphenyl)-2-{4-5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1H-imidazol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-{4-5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1H-imidazol-1-yl}acetamide
• N-(5-chloro-2-methylphenyl)-2-[4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]imidazol-1-yl]acetamide

• Inchi： 1S/C21H18ClN5O3/c1-13-3-6-15(22)9-17(13)24-19(28)11-27-10-18(23-12-27)20-25-21(30-26-20)14-4-7-16(29-2)8-5-14/h3-10,12H,11H2,1-2H3,(H,24,28)
• InChI Key： OAEHRJUCDRFSFD-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C)(=O)CN1C=NC(C2N=C(C3=CC=C(OC)C=C3)ON=2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-(5-chloro-2-methylphenyl)-2-{4-5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl-1H-imidazol-1-yl}acetamide

N-(5-Chloro-2-Methylphenyl)-2-{4-[5-(4-Methoxyphenyl)-1,2,4-Oxadiazol-3-yl]-1H-Imidazol-1-yl}Acetamide: A Comprehensive Overview

The compound with CAS No. 1251671-05-2, named N-(5-chloro-2-methylphenyl)-2-{4-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-1H-imidazol-1-yl}acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a chloro-substituted aromatic ring, a methoxyphenyl group, and a combination of heterocyclic rings such as imidazole and oxadiazole. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery and development. The presence of the imidazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, is particularly notable for its ability to form hydrogen bonds and participate in various biochemical interactions. Similarly, the oxadiazole ring, another five-membered heterocycle containing two oxygen atoms and one nitrogen atom, has been shown to exhibit strong electronic properties that enhance the compound's stability and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions, coupling reactions, and cyclization steps. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels for this compound. Recent advancements in catalytic methods have further optimized the synthesis process, making it more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to target specific biological pathways makes it a potential candidate for the development of new drugs. For instance, studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The structural versatility of this compound also makes it an attractive candidate for material science applications. Its ability to form stable complexes with metal ions has led to its exploration in the development of novel materials for sensors and electronic devices. Additionally, the compound's photostability properties make it suitable for use in light-sensitive applications such as photovoltaics.

From a computational chemistry perspective, recent studies have employed advanced molecular modeling techniques to predict the compound's behavior under various conditions. These studies have provided valuable insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development process.

In conclusion, the compound with CAS No. 1251671-05-2 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Its continued exploration in both academic and industrial settings is expected to yield further breakthroughs in fields ranging from medicine to materials science.